Cas no 1803832-66-7 (4-Iodo-2-methoxypyridine-3-sulfonyl chloride)

• Product Name: 4-Iodo-2-methoxypyridine-3-sulfonyl chloride
• CAS No: 1803832-66-7
• MF: C₆H₅ClINO₃S
• MW: 333.531271696091
• CID: 4802046
• Update Time: 2025-10-29

4-Iodo-2-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C6H5ClINO3S/c1-12-6-5(13(7,10)11)4(8)2-3-9-6/h2-3H,1H3
• InChI Key： VWZOEOIPQHOZCW-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 64.599

Additional information on 4-Iodo-2-methoxypyridine-3-sulfonyl chloride

Recent Advances in the Application of 4-Iodo-2-methoxypyridine-3-sulfonyl chloride (CAS: 1803832-66-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-2-methoxypyridine-3-sulfonyl chloride (CAS: 1803832-66-7) has emerged as a versatile reagent in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a key building block in the synthesis of sulfonamide derivatives, which are widely recognized for their pharmacological properties. This brief aims to summarize the latest research developments involving this compound, focusing on its synthetic applications, mechanism of action, and potential therapeutic implications.

One of the most significant advancements in the use of 4-Iodo-2-methoxypyridine-3-sulfonyl chloride is its role in the development of novel sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective kinase inhibitors, which showed promising activity against cancer cell lines. The researchers utilized the compound's reactive sulfonyl chloride group to facilitate the formation of sulfonamide bonds with target amine functionalities, enabling the rapid assembly of a diverse library of potential drug candidates.

In addition to its applications in drug discovery, 4-Iodo-2-methoxypyridine-3-sulfonyl chloride has also been employed in chemical biology as a tool for protein labeling and modification. A recent study in ACS Chemical Biology reported its use in the site-specific modification of lysine residues in proteins, providing a new strategy for studying protein-protein interactions and post-translational modifications. The iodine moiety in the compound offers additional opportunities for further functionalization via cross-coupling reactions, making it a valuable scaffold for probe development.

Furthermore, the compound's stability and reactivity under physiological conditions have been investigated in several preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a prodrug moiety, where the sulfonyl chloride group could be hydrolyzed in vivo to release active sulfonamide drugs. This approach has been explored for improving the bioavailability and targeting of therapeutics in various disease models, including infectious diseases and metabolic disorders.

Despite these promising developments, challenges remain in the optimization of 4-Iodo-2-methoxypyridine-3-sulfonyl chloride-based compounds for clinical applications. Issues such as off-target effects and metabolic stability need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's unique chemical properties and versatility continue to make it a focal point in medicinal chemistry research.

In conclusion, 4-Iodo-2-methoxypyridine-3-sulfonyl chloride (CAS: 1803832-66-7) represents a valuable tool in both drug discovery and chemical biology. Its applications span from the synthesis of bioactive molecules to the development of probes for studying biological systems. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents.